Cas no 1547025-27-3 (1H-Indazole-1,5-dicarboxylic acid, 3-bromo-, 1-(1,1-dimethylethyl) 5-ethyl ester)

• Product Name: 1H-Indazole-1,5-dicarboxylic acid, 3-bromo-, 1-(1,1-dimethylethyl) 5-ethyl ester
• CAS No: 1547025-27-3
• MF: C₁₅H₁₇BrN₂O₄
• MW: 369.210483312607
• MDL: MFCD26593824
• CID: 5151541
• Update Time: 2025-08-04

1H-Indazole-1,5-dicarboxylic acid, 3-bromo-, 1-(1,1-dimethylethyl) 5-ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-1,5-dicarboxylic acid, 3-bromo-, 1-(1,1-dimethylethyl) 5-ethyl ester

• MDL： MFCD26593824
• Inchi： 1S/C15H17BrN2O4/c1-5-21-13(19)9-6-7-11-10(8-9)12(16)17-18(11)14(20)22-15(2,3)4/h6-8H,5H2,1-4H3
• InChI Key： VJOXCSLPRLXSHT-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2=C(C=C(C(OCC)=O)C=C2)C(Br)=N1

Additional information on 1H-Indazole-1,5-dicarboxylic acid, 3-bromo-, 1-(1,1-dimethylethyl) 5-ethyl ester

1H-Indazole-1,5-dicarboxylic Acid, 3-bromo-, 1-(1,1-dimethylethyl) 5-ethyl Ester: A Comprehensive Overview

The compound with CAS No. 1547025-27-3, commonly referred to as 1H-Indazole-1,5-dicarboxylic acid, 3-bromo-, 1-(1,1-dimethylethyl) 5-ethyl ester, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials. The indazole core of the molecule serves as a versatile scaffold for various functional groups, making it a valuable component in synthetic chemistry.

The indazole moiety in this compound is a bicyclic structure consisting of a benzene ring fused with an imidazole ring. This arrangement imparts the molecule with aromatic stability and electronic properties that are highly desirable in pharmaceutical applications. The presence of the bromo group at position 3 introduces additional reactivity and selectivity, which can be exploited in various synthetic transformations. Furthermore, the tert-butyl group at position 1 and the ethyl ester at position 5 provide steric and electronic modulation, respectively, enhancing the molecule's versatility.

Recent studies have highlighted the potential of this compound as a precursor for the synthesis of bioactive molecules. Researchers have demonstrated that the indazole core can be readily functionalized to yield derivatives with promising pharmacological properties. For instance, modifications to the bromo group have led to compounds with enhanced bioavailability and selectivity for specific biological targets. The tert-butyl group has also been shown to improve the solubility and stability of derivatives in physiological conditions.

In addition to its role in drug discovery, this compound has found applications in materials science. The indazole framework is known to exhibit nonlinear optical properties, making it a candidate for use in advanced optical materials. The incorporation of the ethyl ester group further enhances these properties by introducing flexibility into the molecular structure. Recent advancements in crystal engineering have enabled the formation of ordered assemblies of this compound, paving the way for its use in next-generation optical devices.

The synthesis of 1H-Indazole-1,5-dicarboxylic acid, 3-bromo-, 1-(1,1-dimethylethyl) 5-ethyl ester involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the indazole core through cyclization reactions and subsequent functionalization to introduce the desired substituents. Modern techniques such as microwave-assisted synthesis and continuous flow chemistry have significantly improved the efficiency and scalability of these processes.

From an environmental perspective, this compound exhibits favorable biodegradation characteristics under controlled conditions. Studies have shown that its breakdown products are non-toxic and do not pose significant risks to aquatic ecosystems. This makes it an attractive option for applications where environmental sustainability is a priority.

In conclusion, CAS No. 1547025-27-3, or 1H-Indazole-1,5-dicarboxylic acid, 3-bromo-, 1-(1,1-dimethylethyl) 5-ethyl ester, represents a versatile and innovative molecule with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool in both academic research and industrial development. As research continues to uncover new possibilities for this compound, its impact on science and technology is expected to grow significantly.